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Compound of Interest

Compound Name: Rhod-2 (sodium salt)

Cat. No.: B10769545

Get Quote

Executive Summary

Rhod-2 (sodium salt) is a high-affinity, red-fluorescent calcium indicator designed for the

detection of intracellular free calcium (

).[1][2] Unlike its acetoxymethyl (AM) ester counterpart, which is membrane-permeant and
targets mitochondria, the sodium salt is membrane-impermeant.[1] This specific
physicochemical property dictates its primary applications: direct microinjection, patch-clamp
loading, and precise in vitro calibration.[1]

This guide details the quantum mechanical basis of its fluorescence switching, its dissociation
kinetics, and validated protocols for quantitative calcium imaging.

Part 1: Chemical Physics of Calcium Sensing
The BAPTA-Rhodamine Conjugate

The core of Rhod-2 is a chimera of two functional units:
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e The Sensor (BAPTA): A 1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid analog.[1]
This moiety provides high selectivity for

over
due to the specific geometry of its octadentate coordination pocket.[1]

e The Reporter (Rhodamine): A cationic fluorophore responsible for the red emission (~581
nm).[1]

Mechanism of Fluorescence Switching: PET
Suppression

Rhod-2 operates via Photo-induced Electron Transfer (PET).[1] This mechanism ensures the
dye remains "silent" in the absence of calcium and "active" upon binding.

o State A: Calcium-Free (Quenched) In the absence of

, the nitrogen lone pair electrons on the BAPTA moiety possess a high energy potential.[1]
Upon photon absorption by the rhodamine fluorophore, an electron is rapidly transferred
from the BAPTA nitrogen to the excited fluorophore. This non-radiative decay pathway
guenches the fluorescence.

o State B: Calcium-Bound (Fluorescent) When

binds to the BAPTA pocket, the nitrogen lone pairs become coordinated with the ion.[1] This
lowers their energy level (redox potential), making the electron transfer to the fluorophore
thermodynamically unfavorable.[1] The PET pathway is blocked, forcing the excited
fluorophore to decay radiatively, emitting a photon.

Visualization of Mechanism[3]
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Figure 1: The Photo-induced Electron Transfer (PET) suppression mechanism governing Rhod-
2 fluorescence.[1]

Part 2: Technical Specifications & Photophysics

Rhod-2 is non-ratiometric, meaning its excitation/emission maxima do not shift upon calcium
binding.[1][3][4][5][6] Quantitative measurements rely on intensity changes (

) rather than spectral shifts.[1]

Table 1: Physicochemical Properties
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Property Value Context

Compatible with 532 nm or

Excitation Max 552 nm
561 nm lasers.[1]
. Detectable in TRITC/RFP
Emission Max 581 nm
channels.[1]
( Measured at 22°C;
~570 nM
temperature dependent.[1]
)
- Sodium salt is highly
Solubility Water/Buffer -
hydrophilic.[1]
One dye molecule binds one
Stoichiometry 1:1
ion.[1]
Increase from
Dynamic Range >100-fold to

Critical Note on

: The dissociation constant (

) is highly sensitive to temperature, pH, and ionic strength.[1] The value of 570 nM is standard
for room temperature (22°C).[1] At physiological temperature (37°C), the

typically increases (affinity decreases).[1] Self-calibration is mandatory for absolute
quantification.

Part 3: Experimental Workflows
Protocol A: In Vitro Calibration (Kd Determination)

Objective: Determine the precise

of Rhod-2 sodium salt in your specific experimental buffer. This protocol uses the "Reciprocal
Dilution Method" to ensure constant dye concentration.
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Materials:
¢ Rhod-2 Sodium Salt (50 uM stock in water).[1]
e Zero Ca Buffer: 10 mM K-MOPS (pH 7.2), 100 mM KCI, 10 mM EGTA.[1]
« High Ca Buffer: 10 mM K-MOPS (pH 7.2), 100 mM KCI, 10 mM Ca-EGTA.[1]
Workflow:
e Preparation: Prepare two identical cuvettes containing 2 mL of buffer + 1 uM Rhod-2.
o Cuvette A: Zero Ca Buffer (defines
)[1]
o Cuvette B: High Ca Buffer (defines
)[1]
o Measurement: Record the emission spectrum (560—-650 nm) for both cuvettes.
e Titration:
o Remove

pL from Cuvette A and replace with
pL from Cuvette B.

o This increases

while keeping [Rhod-2] constant.[1]

o Calculate free
using the WEBMAXC standard equation for EGTA buffering.[1]

e Analysis: Plot Fluorescence vs. Free
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and fit to the Hill equation:

[1]

Protocol B: Patch-Clamp Loading (Cytosolic
Measurement)

Objective: Introduce Rhod-2 sodium salt directly into the cytosol to measure calcium transients
without mitochondrial sequestration artifacts.[1]

Rationale: Unlike the AM ester, the salt form cannot cross the mitochondrial membrane. When
loaded via a patch pipette, it remains cytosolic, providing a cleaner signal for cytosolic calcium
events (e.g., sparks, waves).[1]

Step-by-Step Protocol:

Pipette Solution: Dissolve Rhod-2 sodium salt in the internal pipette solution to a final
concentration of 50-100 uM.

o Note: High concentrations are needed in the pipette to account for dilution upon diffusion
into the larger cell volume. Final intracellular concentration will likely be 1-5 pM.[1]

o Seal Formation: Establish a GQ seal on the target cell.
» Break-in: Apply suction to rupture the membrane (whole-cell configuration).[1]

« Diffusion Period: Allow 5-10 minutes for the dye to diffuse from the pipette into the cytosol.
Monitor the fluorescence rise in the cell body.[2]

» Validation: Verify the absence of punctate staining. The fluorescence should be diffuse and
cytosolic. If puncta appear, the dye may be entering organelles via transporters (rare for the
salt form) or the seal is compromised.[1]

Part 4: Visualization of Experimental Logic

The following diagram illustrates the decision matrix for choosing the Sodium Salt over the AM
Ester and the subsequent workflow.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.caymanchem.com/product/20778
https://www.caymanchem.com/product/20778
https://www.caymanchem.com/product/20778
https://www.caymanchem.com/product/20778
https://www.caymanchem.com/product/20778
https://www.researchgate.net/figure/Rhod-2-AM-labels-mitochondria-and-reports-changes-in-intramitochondrial-Ca-A_fig5_14066229
https://www.caymanchem.com/product/20778
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Experimental Goal:
Measure Intracellular Caz+

Target Compartment?

Organelle Specific

General Signaling

Mitochondria

Avoid Compartmentalization

Use Rhod-2 AM Use Rhod-2 Sodium Salt
(Cationic accumulation) (Membrane Impermeant)

Loading Method

Direct Access . X

I
(Patch Clamp / Microinjection) i Bulk Loading (Not Possible)

Experiment: Ca2* Transients

Post-Exp Calibration
(Determine Fmax/Fmin)

Click to download full resolution via product page

Figure 2: Decision matrix and workflow for utilizing Rhod-2 Sodium Salt.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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